1-[3-(5-Bromo-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone

• Molecular Formula: C11H13BrN2O
• Molecular Weight: 269.14 g/mol
• IUPAC Name: 1-[3-(5-bromopyridin-3-yl)pyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C11H13BrN2O/c1-8(15)14-3-2-9(7-14)10-4-11(12)6-13-5-10/h4-6,9H,2-3,7H2,1H3
• InChI Key: AWEDXXWYMUMSOA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(C1)C2=CC(=CN=C2)Br

Description

1-[3-(5-Bromo-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone is a useful research compound. Its molecular formula is C11H13BrN2O and its molecular weight is 269.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-(2,5-dihydro-pyrrol-1-yl)-ethanone (70 mg, 0.63 mmol), 3-bromo-5-iodo-pyridine (283 mg, 1 mmol), triethyl amine (130 mg, 1.26 mmol), formic acid (41 mg, 0.88 mmol) and tetrakis(triphenylphosphine)palladium(0) (72.8 mg, 0.063 mmol) in DMF (3 mL) was stirred for 24 hours at 90° C. under nitrogen. After cooling to room temperature, the mixture was treated with water and extracted with ethyl acetate. The organic layer was dried over sodium sulfate. After removal of solvents, the residue was purified by flash chromatography to afford the title compound as yellowish oil (25 mg, 15%). MS: 269.1 (M+H+).